2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile

• IUPAC Name: 2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylpyridine-3-carbonitrile
• InChI: InChI=1S/C17H18FN3/c1-3-5-15-13(4-2)16(14(10-19)17(20)21-15)11-6-8-12(18)9-7-11/h6-9H,3-5H2,1-2H3,(H2,20,21)
• InChI Key: NQHVDYSDALLSMI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(=C(C(=N1)N)C#N)C2=CC=C(C=C2)F)CC
• Molecular Formula: C17H18FN3
• Molecular Weight: 283.34 g/mol

Description

2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile, also known as A-803467, is a potent and selective blocker of Nav1.8 sodium channels. Nav1.8 channels are primarily expressed in nociceptive neurons and play a crucial role in pain sensation. Therefore, A-803467 has been extensively studied for its potential use in the treatment of chronic pain.

Mechanism of Action

2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile selectively blocks Nav1.8 sodium channels, which are primarily expressed in nociceptive neurons. By blocking these channels, 2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile reduces the influx of sodium ions into the neurons, thereby reducing the excitability of the neurons and decreasing pain sensation.
Biochemical and Physiological Effects:
2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile has been shown to have a number of biochemical and physiological effects. In addition to its effects on Nav1.8 sodium channels, 2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile has been shown to inhibit the release of pro-inflammatory cytokines and to reduce the activation of glial cells in the spinal cord.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile is its selectivity for Nav1.8 sodium channels. This allows for more precise targeting of nociceptive neurons and reduces the risk of off-target effects. However, one limitation of 2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile is its relatively short half-life, which can make dosing and administration more challenging.

Future Directions

There are several potential future directions for research on 2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile. One area of interest is the development of more potent and selective Nav1.8 sodium channel blockers. Another area of interest is the potential use of 2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile in combination with other pain medications to increase efficacy and reduce side effects. Additionally, further research is needed to fully understand the long-term effects of 2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile on pain sensation and neuronal function.

Synthesis Methods

The synthesis of 2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile has been described in several publications. One of the most commonly used methods involves the reaction of 4-fluoro-2-nitrobenzaldehyde with ethyl 2-bromo-5-ethyl-3-methylpyridine-4-carboxylate in the presence of a palladium catalyst. The resulting intermediate is then reacted with propylamine and sodium cyanide to yield 2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile.

Scientific Research Applications

2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile has been studied extensively in animal models of chronic pain. In a rat model of neuropathic pain, 2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile was shown to significantly reduce mechanical allodynia and thermal hyperalgesia. In another study, 2-amino-5-ethyl-4-(4-fluorophenyl)-6-propylnicotinonitrile was found to be effective in reducing inflammatory pain in mice.